Cas no 108683-62-1 (2-(Chloromethyl)benzaldehyde)

• Product Name: 2-(Chloromethyl)benzaldehyde
• CAS No: 108683-62-1
• MF: C₈H₇ClO
• MW: 154.593581438065
• MDL: MFCD19233162
• CID: 1093759
• PubChem ID: 13826183
• Update Time: 2025-06-20

2-(Chloromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)benzaldehyde
• 2-chloromethylbenzaldehyde
• AG-D-25232
• AGN-PC-00O55S
• AK148561
• Benzaldehyde, 2-(chloromethyl)-
• CTK4A6159
• KB-223947
• 2-Chloromethyl-benzaldehyde
• 108683-62-1
• SCHEMBL1350340
• SB30597
• DTXSID20550557
• QQJODMUSGDSKPF-UHFFFAOYSA-N
• AKOS006385352
• chloromethylbenzaldehyde
• MFCD19233162
• 2-(Chloromethyl) benzaldehyde

• MDL： MFCD19233162
• Inchi： 1S/C8H7ClO/c9-5-7-3-1-2-4-8(7)6-10/h1-4,6H,5H2
• InChI Key： QQJODMUSGDSKPF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 154.01861
• Monoisotopic Mass: 154.0185425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on 2-(Chloromethyl)benzaldehyde

2-(Chloromethyl)benzaldehyde: An Overview of Its Properties, Applications, and Recent Research

2-(Chloromethyl)benzaldehyde, also known by its CAS number 108683-62-1, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a chloromethyl group attached to a benzaldehyde moiety. This combination endows the compound with a range of chemical properties that make it valuable for various applications.

The chemical formula of 2-(Chloromethyl)benzaldehyde is C₈H₇ClO, and its molecular weight is 154.59 g/mol. The compound is a colorless liquid at room temperature and has a characteristic aldehyde odor. Its physical properties, such as boiling point (168-170°C) and melting point (-45°C), are well-documented in the literature. The solubility of 2-(Chloromethyl)benzaldehyde in various solvents, including water, ethanol, and dichloromethane, makes it suitable for use in a wide range of chemical reactions and processes.

In terms of its chemical reactivity, 2-(Chloromethyl)benzaldehyde exhibits several key features. The presence of the aldehyde functional group allows it to participate in various nucleophilic addition reactions, such as the formation of hemiacetals and acetals. Additionally, the chloromethyl group can undergo substitution reactions with nucleophiles, leading to the formation of new derivatives. These properties make 2-(Chloromethyl)benzaldehyde an important intermediate in the synthesis of more complex organic molecules.

2-(Chloromethyl)benzaldehyde has found applications in several areas of research and industry. In medicinal chemistry, it serves as a building block for the synthesis of bioactive compounds and pharmaceuticals. For example, recent studies have explored its use in the development of novel antiviral agents and anticancer drugs. The chloromethyl group can be functionalized to introduce various substituents that enhance the biological activity and selectivity of the final product.

In materials science, 2-(Chloromethyl)benzaldehyde has been utilized in the preparation of functional polymers and coatings. Its reactivity with different monomers allows for the creation of polymers with tailored properties, such as improved thermal stability and mechanical strength. Additionally, the compound's ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs).

The environmental impact of 2-(Chloromethyl)benzaldehyde is an important consideration in its industrial applications. Recent research has focused on developing greener synthetic methods to reduce the environmental footprint associated with its production and use. For instance, catalytic processes that minimize waste generation and energy consumption have been developed to synthesize this compound more sustainably.

Safety is another critical aspect when handling 2-(Chloromethyl)benzaldehyde. While it is not classified as a hazardous substance under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2-(Chloromethyl)benzaldehyde (CAS No. 108683-62-1) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical properties make it an invaluable tool for researchers and industrial chemists alike. Ongoing research continues to uncover new uses and improvements in its synthesis and application, ensuring its relevance in future scientific advancements.